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Compound of Interest

Compound Name: DCIP hydrate sodium

Cat. No.: B1632235

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, applications, and

experimental protocols for 2,6-Dichlorophenolindophenol (DCPIP) sodium salt hydrate. This

versatile redox dye is a valuable tool in various scientific disciplines, from analytical chemistry

to cellular biology.

Core Properties
2,6-Dichlorophenolindophenol sodium salt hydrate is a blue redox indicator that becomes

colorless upon reduction. This property makes it an excellent reagent for monitoring redox

reactions, particularly in biological systems.[1] It is commonly available as a dark green to black

powder.[2]

Chemical and Physical Properties
The fundamental chemical and physical properties of DCPIP sodium salt hydrate are

summarized in the table below.
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Property Value References

Synonyms

2,6-Dichloro-N-(4-

hydroxyphenyl)-1,4-

benzoquinoneimine sodium

salt, DCIP, DPIP, Tillman's

Reagent

[3][4][5]

Molecular Formula C₁₂H₆Cl₂NNaO₂ · xH₂O [3][6]

Molecular Weight
290.08 g/mol (anhydrous

basis)
[3][6]

Appearance Dark green to black powder [2][4]

Solubility

Soluble in water (up to 3%)

and ethanol (up to 2%). A 10

mg/mL solution in water is

clear and blue to very deep

blue.

[6][7]

Redox Potential (E₀) +0.217 V [8]

Oxidized Form Color Blue [1][9]

Reduced Form Color Colorless [1][9]

pH Indicator Properties
Red in acidic conditions, blue

in alkaline conditions.
[10]

Spectral Properties
The spectral characteristics of DCPIP are crucial for its application in spectrophotometric

assays.
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Spectral Property Value Conditions References

λmax (UV-Vis) 600-605 nm
0.1 M phosphate

buffer, pH 8.3
[6]

λmax (UV-Vis) 638-645 nm

50% ethanol + 2ml 1M

sodium carbonate

solution

[2]

Molar Extinction

Coefficient (ε)
18.0-19.7 mM⁻¹ cm⁻¹

0.1 M phosphate

buffer, pH 8.3
[6]

Stability and Storage
Proper storage is essential to maintain the integrity of DCPIP sodium salt hydrate.

Condition Recommendation References

Storage Temperature Room temperature [7][11]

Sensitivity
Hygroscopic, air and light-

sensitive.
[4][11][12]

Storage Conditions

Store in a dry, cool, well-

ventilated area in a tightly

sealed container. Protect from

moisture and light.

[4][12]

Incompatibilities Strong oxidizing agents. [4][11]

Hazardous Decomposition

Products

Thermal decomposition can

release nitrogen oxides,

carbon monoxide, carbon

dioxide, chlorine, hydrogen

chloride gas, and sodium

oxides.

[4][12]

Key Applications and Experimental Protocols
DCPIP's utility as a redox indicator is leveraged in several key experimental applications.
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Quantification of Ascorbic Acid (Vitamin C)
DCPIP is widely used for the determination of ascorbic acid content in various samples, such

as fruit juices.[1][7] Ascorbic acid, a potent reducing agent, reduces the blue DCPIP to its

colorless form. The amount of ascorbic acid is determined by titrating the sample with a

standardized DCPIP solution.

This protocol details the steps for determining the ascorbic acid concentration in a sample.

Reagents and Preparation:

Extraction Solution (Stabilizing Agent): Mix 15 g of metaphosphoric acid and 40 mL of glacial

acetic acid with 200 mL of distilled water. Dilute to a final volume of 500 mL with distilled

water.

Standard Ascorbic Acid Solution (0.1% w/v): Accurately weigh 100 mg of L-ascorbic acid and

dissolve it in 100 mL of the extraction solution in a volumetric flask.

DCPIP Solution (0.025% w/v): Dissolve 25 mg of 2,6-Dichlorophenolindophenol sodium salt

hydrate in 100 mL of distilled water. It may be necessary to warm the solution gently and stir

for an extended period to ensure complete dissolution. Filter if necessary. This solution

should be prepared fresh and stored in a dark bottle.

Standardization of DCPIP Solution:

Pipette 5 mL of the standard ascorbic acid solution into a conical flask.

Add 10 mL of the extraction solution.

Fill a burette with the DCPIP solution.

Titrate the ascorbic acid solution with the DCPIP solution until a faint pink or grey-blue color

persists for at least 30 seconds. This is the endpoint.

Record the volume of DCPIP solution used.

Repeat the titration at least two more times to obtain an average volume.
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Calculate the concentration of the DCPIP solution using the formula: C₁V₁ = C₂V₂, where C₁

and V₁ are the concentration and volume of the ascorbic acid solution, and C₂ and V₂ are the

concentration and volume of the DCPIP solution.

Sample Analysis:

Prepare the sample by homogenizing a known weight of the solid sample in a known volume

of the extraction solution or by taking a known volume of a liquid sample.

Centrifuge or filter the sample to obtain a clear extract.

Pipette a known volume of the sample extract into a conical flask.

Titrate the sample extract with the standardized DCPIP solution to the same persistent

endpoint as in the standardization step.

Record the volume of DCPIP solution used.

Calculate the ascorbic acid content in the original sample.
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Workflow for Vitamin C quantification using DCPIP.
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Investigation of Photosynthetic Electron Transport (The
Hill Reaction)
DCPIP can act as an artificial electron acceptor in isolated chloroplasts, intercepting electrons

from the photosynthetic electron transport chain.[1] This process, known as the Hill reaction,

allows for the investigation of the light-dependent reactions of photosynthesis. The rate of

photosynthesis can be measured by monitoring the rate at which DCPIP is reduced

(decolorized).[1]

This protocol outlines the procedure for isolating chloroplasts and measuring the rate of the Hill

reaction.

Reagents and Preparation:

Isolation Buffer: 0.5 M sucrose, 0.01 M KCl, and 0.05 M phosphate buffer (pH 7.0). Keep this

solution ice-cold.

DCPIP Solution (0.1% w/v): Dissolve 100 mg of DCPIP in 100 mL of distilled water.

Chloroplast Isolation:

Homogenize fresh spinach or lettuce leaves in ice-cold isolation buffer using a blender or a

pre-chilled mortar and pestle.

Filter the homogenate through several layers of cheesecloth or muslin into a chilled beaker.

Transfer the filtrate to centrifuge tubes and centrifuge at low speed (e.g., 200 x g) for 2

minutes to pellet cell debris.

Carefully decant the supernatant into clean, chilled centrifuge tubes and centrifuge at a

higher speed (e.g., 1000 x g) for 10 minutes to pellet the chloroplasts.

Discard the supernatant and resuspend the chloroplast pellet in a small volume of ice-cold

isolation buffer. Keep the chloroplast suspension on ice.

Measurement of the Hill Reaction:
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Set up a series of test tubes or cuvettes. Include a control tube kept in the dark and

experimental tubes exposed to a light source. A tube with boiled chloroplasts can also be

included as a negative control.

To each tube, add a specific volume of the chloroplast suspension and the DCPIP solution.

Immediately after adding DCPIP, take an initial absorbance reading at 600 nm using a

spectrophotometer.

Expose the experimental tubes to a light source and place the control tube in the dark.

Take absorbance readings at regular time intervals (e.g., every 2 minutes) for a set duration.

The rate of the Hill reaction is determined by the rate of decrease in absorbance at 600 nm.
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Role of DCPIP in the photosynthetic electron transport chain.
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Mitochondrial Electron Transport Chain Assays
DCPIP can be used as an artificial electron acceptor to study the activity of specific complexes

in the mitochondrial electron transport chain.[7][8] For instance, it can accept electrons from the

ubiquinone pool to measure the activity of Complex II (succinate dehydrogenase).[7] This is

particularly useful when downstream complexes are inhibited.[8]

The general approach involves isolating mitochondria, providing a substrate for a specific

complex, and using inhibitors to block the electron flow at desired points. DCPIP is then added

to accept the electrons, and its reduction is monitored spectrophotometrically.
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DCPIP as an electron acceptor in mitochondrial assays.
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Safety and Handling
While 2,6-Dichlorophenolindophenol sodium salt hydrate is considered to have low hazard,

standard laboratory safety practices should be followed.

Personal Protective Equipment: Wear safety glasses and gloves.

Handling: Avoid creating dust. Use in a well-ventilated area. Do not eat, drink, or smoke

when handling. Wash hands thoroughly after handling.

First Aid: In case of eye contact, rinse immediately with plenty of water.[12] If inhaled, move

to fresh air.[12] In case of skin contact, wash off with plenty of water.[12] If ingested, clean

mouth with water and drink plenty of water afterwards.[12] Seek medical attention if irritation

or symptoms persist.[12]

This technical guide provides a comprehensive overview of 2,6-Dichlorophenolindophenol

sodium salt hydrate for research and professional applications. Its well-characterized properties

and versatile nature make it an indispensable tool in the modern laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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